Cas no 1018637-47-2 (1-(6-chloro-1H-indol-3-yl)propan-2-one)

• Product Name: 1-(6-chloro-1H-indol-3-yl)propan-2-one
• CAS No: 1018637-47-2
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 5830311
• PubChem ID: 28806630
• Update Time: 2025-05-24

1-(6-chloro-1H-indol-3-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-1H-indol-3-yl)propan-2-one
• 2-Propanone, 1-(6-chloro-1H-indol-3-yl)-

• Inchi： 1S/C11H10ClNO/c1-7(14)4-8-6-13-11-5-9(12)2-3-10(8)11/h2-3,5-6,13H,4H2,1H3
• InChI Key： SCYTUZAXEFMDQM-UHFFFAOYSA-N
• SMILES： C(C1C2=C(NC=1)C=C(Cl)C=C2)C(=O)C

Experimental Properties

• Density: 1.295±0.06 g/cm3(Predicted)
• Boiling Point: 374.7±27.0 °C(Predicted)
• pka: 15.77±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 1-(6-chloro-1H-indol-3-yl)propan-2-one

1-(6-Chloro-1H-indol-3-yl)propan-2-one: A Comprehensive Overview

1-(6-Chloro-1H-indol-3-yl)propan-2-one (CAS No. 1018637-47-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 6-chloroindole-3-acetone, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research developments surrounding this intriguing molecule.

Chemical Properties

1-(6-Chloro-1H-indol-3-yl)propan-2-one is a derivative of indole, a heterocyclic organic compound with a benzene ring fused to a pyrrole ring. The presence of a chlorine atom at the 6-position of the indole ring and an acetone moiety at the 3-position imparts distinct chemical properties to this compound. It is a solid at room temperature and exhibits moderate solubility in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound's molecular formula is C₁₀H₉ClNO, with a molecular weight of 198.63 g/mol.

Synthesis Methods

The synthesis of 1-(6-chloro-1H-indol-3-yl)propan-2-one has been extensively studied, and several methods have been reported in the literature. One common approach involves the reaction of 6-chloroindole with acetone in the presence of an acid catalyst. Another method involves the condensation of 6-chloroindole with chloroacetone followed by dehydrohalogenation. These synthetic routes provide high yields and are suitable for both laboratory-scale synthesis and potential industrial production.

Biological Activities

1-(6-Chloro-1H-indol-3-yl)propan-2-one has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, 1-(6-Chloro-1H-indol-3-yl)propan-2-one has demonstrated cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells.

Mechanisms of Action

The biological activities of 1-(6-Chloro-1H-indol-3-yl)propan-2-one are attributed to its ability to modulate key signaling pathways involved in inflammation and cancer progression. Research has shown that this compound can inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammatory responses and cancer development. Furthermore, it has been found to induce apoptosis in cancer cells by activating caspase-dependent pathways.

Clinical Applications

The promising biological activities of 1-(6-Chloro-1H-indol-3-yl)propan-2-one have led to its evaluation in preclinical studies for potential therapeutic applications. While clinical trials are still in their early stages, preliminary results suggest that this compound may have therapeutic potential for treating inflammatory diseases and certain types of cancer. However, further research is needed to fully understand its safety profile and efficacy in humans.

Recent Research Developments

The field of medicinal chemistry is continuously evolving, and recent research has shed new light on the potential applications of 1-(6-Chloro-1H-indol-3-yl)propan-2-one. A study published in the Journal of Medicinal Chemistry reported that this compound can enhance the efficacy of existing anti-cancer drugs by sensitizing cancer cells to chemotherapy. Another study published in Bioorganic & Medicinal Chemistry Letters explored the use of 1-(6-Chloro-1H-indol-3-yl)propan-2-one-based derivatives as potent inhibitors of protein-protein interactions involved in disease processes.

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